N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-3-(2-oxo-2H-chromen-3-yl)benzamide

• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(2-oxochromen-3-yl)benzamide
• InChI: InChI=1S/C25H17N3O4S/c1-14(29)26-18-9-10-20-22(13-18)33-25(27-20)28-23(30)17-7-4-6-15(11-17)19-12-16-5-2-3-8-21(16)32-24(19)31/h2-13H,1H3,(H,26,29)(H,27,28,30)
• InChI Key: NPZFKCVHZMUEHD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC(=C3)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C25H17N3O4S
• Molecular Weight: 455.5 g/mol

Description

N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-3-(2-oxo-2H-chromen-3-yl)benzamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is primarily used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-3-(2-oxo-2H-chromen-3-yl)benzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or proteins involved in the inflammatory or cancerous pathways.
Biochemical and Physiological Effects:
N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-3-(2-oxo-2H-chromen-3-yl)benzamide has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, inhibit the growth of cancer cells, and suppress the activity of certain microbial strains.

Advantages and Limitations for Lab Experiments

N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-3-(2-oxo-2H-chromen-3-yl)benzamide offers several advantages for lab experiments. It is a synthetic compound, which allows for precise control over its chemical structure and purity. It is also readily available and relatively inexpensive. However, the compound also has some limitations, such as its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-3-(2-oxo-2H-chromen-3-yl)benzamide. Some of the potential areas of investigation include:
1. Further elucidation of the compound's mechanism of action and identification of its molecular targets.
2. Investigation of the compound's potential use in the treatment of neurodegenerative diseases.
3. Development of more efficient and cost-effective synthesis methods for the compound.
4. Investigation of the compound's potential use in combination with other drugs for enhanced therapeutic effects.
5. Investigation of the compound's potential use in veterinary medicine.
In conclusion, N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-3-(2-oxo-2H-chromen-3-yl)benzamide is a synthetic compound with significant potential for therapeutic applications. Its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments have been extensively studied. Further research in the future directions outlined above may lead to the development of new treatments for various diseases and conditions.

Scientific Research Applications

N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-3-(2-oxo-2H-chromen-3-yl)benzamide has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.